Cas no 2548984-53-6 (N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide)

• Product Name: N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide
• CAS No: 2548984-53-6
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5311665
• PubChem ID: 154582616
• Update Time: 2025-07-18

N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6788-9314
• AKOS040730067
• 2548984-53-6
• N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide
• N-Methyl-N-[1-(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-pyrrolidinyl]cyclopropanesulfonamide

• Inchi： 1S/C16H20N4O3S/c1-18(24(22,23)13-5-6-13)12-7-9-19(11-12)15-10-16(21)20-8-3-2-4-14(20)17-15/h2-4,8,10,12-13H,5-7,9,11H2,1H3
• InChI Key： LYGFSJWLZAKSHY-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C2CCN(C3=CC(=O)N4C=CC=CC4=N3)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.6±60.0 °C(Predicted)
• pka: 2.16±0.70(Predicted)

Additional information on N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide

Exploring the Potential of N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide (CAS 2548984-53-6) in Modern Biomedical Research

In the rapidly evolving field of medicinal chemistry, N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide (CAS 2548984-53-6) has emerged as a compound of significant interest. This structurally unique molecule combines a pyrido[1,2-a]pyrimidin-4-one core with a pyrrolidine scaffold and a cyclopropanesulfonamide moiety, creating a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential interactions with biological targets, given its balanced lipophilicity and molecular weight.

The compound's structural complexity, featuring both heterocyclic and sulfonamide components, aligns with current trends in drug discovery that emphasize multi-target engagement. Recent studies suggest that molecules containing pyrido[1,2-a]pyrimidin-4-one fragments often demonstrate interesting pharmacological profiles, particularly in modulating protein-protein interactions. This has led to growing searches for "pyrido[1,2-a]pyrimidin-4-one derivatives" and "sulfonamide-containing bioactive compounds" in scientific literature databases.

From a synthetic chemistry perspective, the incorporation of the cyclopropane ring in N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide offers interesting possibilities for conformationally constrained analogs. The pyrrolidin-3-yl linker provides spatial flexibility while maintaining structural integrity, a feature that has become increasingly important in the design of CNS-penetrant compounds. These characteristics have sparked discussions about "three-dimensionality in drug design" and "saturated heterocycles in medicinal chemistry" across various research forums.

The physicochemical properties of CAS 2548984-53-6 suggest good potential for oral bioavailability, with calculated parameters falling within desirable ranges for drug-like molecules. This has led to its inclusion in several virtual screening libraries targeting kinase inhibition and epigenetic modulation, two of the most searched topics in current pharmacological research. The presence of both hydrogen bond acceptors and donors in its structure makes it particularly interesting for researchers investigating "molecular recognition patterns" and "fragment-based drug discovery".

In the context of recent biomedical breakthroughs, the 4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl fragment has drawn attention due to its resemblance to privileged structures found in several clinically approved agents. Computational studies indicate that CAS 2548984-53-6 may interact with certain protein targets involved in cellular signaling pathways, though experimental validation is ongoing. This potential has made "pyrido[1,2-a]pyrimidinone bioactivity" a trending search term among medicinal chemists.

The synthetic accessibility of N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide has also been a subject of discussion, with several research groups publishing optimized routes to similar scaffolds. Modern synthetic approaches emphasize "atom economy" and "green chemistry principles", reflecting broader industry trends toward sustainable pharmaceutical production. The compound's modular structure allows for efficient derivatization, making it a valuable building block in parallel synthesis campaigns.

From a drug metabolism perspective, the sulfonamide group in CAS 2548984-53-6 presents interesting possibilities for metabolic stability optimization. Recent publications have highlighted the importance of "metabolic soft spots" in lead optimization, and this compound's structure offers several potential sites for rational modification. These aspects have contributed to its inclusion in several academic and industrial compound collections focused on "lead-like chemical space exploration".

As the pharmaceutical industry continues to explore novel chemical space beyond traditional frameworks, compounds like N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide represent important tools for understanding structure-activity relationships in three dimensions. Its unique combination of features addresses several current challenges in drug discovery, including the need for "beyond rule of five compounds" and "targeted protein degraders". Ongoing research will undoubtedly reveal more about its full potential in various therapeutic areas.